8-hydroxy-4,5,6-trioxo-1H-quinoline-2-carboxylic acid
Overview
Description
8-Hydroxy-4,5,6-trioxo-1H-quinoline-2-carboxylic acid is an organic compound that belongs to the class of quinoline carboxylic acids . These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions .
Synthesis Analysis
The synthesis of this compound involves the condensation of 2,4,5-trimethoxyaniline with diethyl ketomalonate at high temperatures . The resulting compound then undergoes cyclization to form 4-hydroxy-5,6,8-trimethoxyquinoline-2-carboxylic acid ethyl ester . This is followed by acid hydrolysis to yield 4,5,6,8-tetrahydroxyquinoline-2-carboxylic acid hydrobromide , which is then oxidized under alkaline conditions to produce the final product .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring fused to a phenol, in which the hydroxyl group is attached to position 8 .Chemical Reactions Analysis
This compound can react with 2-aminophenol to form a benzoxazole derivative . This derivative can undergo fluorescence quenching in water, making it a viable candidate for developing a probe for detecting water in aprotic organic solvents .Physical And Chemical Properties Analysis
The molecular formula of this compound is C10H5NO6, and its molecular weight is 235.15 . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Mechanism of Action
While the specific mechanism of action for 8-hydroxy-4,5,6-trioxo-1H-quinoline-2-carboxylic acid is not mentioned in the search results, compounds containing the 8-hydroxyquinoline (8-HQ) nucleus exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects .
Safety and Hazards
When handling 8-hydroxy-4,5,6-trioxo-1H-quinoline-2-carboxylic acid, it is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is advised . All sources of ignition should be removed .
properties
IUPAC Name |
8-hydroxy-4,5,6-trioxo-1H-quinoline-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5NO6/c12-4-1-3(10(16)17)11-8-5(13)2-6(14)9(15)7(4)8/h1-2,13H,(H,11,12)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDPBTTYWHGQEIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(C(=O)C=C(N2)C(=O)O)C(=O)C1=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00605478 |
Source
|
| Record name | 8-Hydroxy-4,5,6-trioxo-1,4,5,6-tetrahydroquinoline-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00605478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98948-82-4 |
Source
|
| Record name | 8-Hydroxy-4,5,6-trioxo-1,4,5,6-tetrahydroquinoline-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00605478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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